6-Methyl-1,2,3,4-tetrahydro-1,4-benzodiazepin-5-one;hydrochloride

• IUPAC Name: 6-methyl-1,2,3,4-tetrahydro-1,4-benzodiazepin-5-one;hydrochloride
• InChI: InChI=1S/C10H12N2O.ClH/c1-7-3-2-4-8-9(7)10(13)12-6-5-11-8;/h2-4,11H,5-6H2,1H3,(H,12,13);1H
• InChI Key: VTZCWWKSPQUVQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)NCCNC2=O.Cl
• Molecular Formula: C10H13ClN2O
• Molecular Weight: 212.67 g/mol

Description

“6-Methyl-1,2,3,4-tetrahydro-1,4-benzodiazepin-5-one;hydrochloride” is a chemical compound with the molecular formula C11H14. It is also known by other names such as 6-Methyltetralin, 6-Methyl-(1,2,3,4-tetrahydronaphthalene), and 1,2,3,4-Tetrahydro-6-methylnaphthalene.

Scientific Research Applications

Pharmacological Profiles and Applications

• Vasodilator Activity and Stereoisomer Effects : A study on a related 1,5-benzothiazepine derivative demonstrated strong coronary vasodilator activity, with its action on the coronary and femoral artery being stereospecific for the d-cis-isomer. This suggests potential applications in cardiovascular therapies (Nagao et al., 1972).

• Synthesis and Structural Analysis : Research on benzodiazepine derivatives includes studies on their synthesis and crystal structures, providing insights into their molecular configurations and potential interactions. For example, the synthesis of 7-bromo-5-(2′-chloro)phenyl-1-hexyl-1,2,4,5-tetrahydro-3H-1,4-benzodiazepin-2,3-dione demonstrated how variations in molecular structure affect assembly mode in crystals, indicating implications for drug design and delivery systems (Kravtsov et al., 2012).

• Inclusion Complex Formation for Drug Delivery : The interaction of benzodiazepines with β-cyclodextrin to form inclusion complexes has been studied, highlighting a method to improve the physical and chemical properties of drugs, such as water solubility and stability. This research underscores the importance of cyclodextrin-based drug delivery systems in enhancing pharmaceutical forms (Papezhuk et al., 2020).

• Pharmacological Activity and Toxicity Screening : Studies on benzothiazepine derivatives with anticonvulsant activities suggest their therapeutic potential. By synthesizing novel series and evaluating their effects, researchers aim to identify compounds with significant biological activities and minimal toxic effects, contributing to the development of safer medications (Chaudhari et al., 2022).

Future Directions

The future directions for the study of “6-Methyl-1,2,3,4-tetrahydro-1,4-benzodiazepin-5-one;hydrochloride” could include further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, its potential biological activities could be investigated further, as related compounds have shown antimicrobial and anticancer potential.